![molecular formula C11H14ClNO B2985980 Methyl[(2-methyl-1-benzofuran-3-yl)methyl]amine hydrochloride CAS No. 2155853-12-4](/img/structure/B2985980.png)
Methyl[(2-methyl-1-benzofuran-3-yl)methyl]amine hydrochloride
Overview
Description
“Methyl[(2-methyl-1-benzofuran-3-yl)methyl]amine hydrochloride” is a chemical compound with the CAS Number: 709651-54-7 . It has a molecular weight of 175.23 . The compound is in liquid form and is stored at a temperature of 4°C .
Molecular Structure Analysis
The IUPAC name of the compound is N-methyl (2-methyl-1-benzofuran-3-yl)methanamine . The InChI Code is 1S/C11H13NO/c1-8-10(7-12-2)9-5-3-4-6-11(9)13-8/h3-6,12H,7H2,1-2H3 .Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . It has a molecular weight of 175.23 .Scientific Research Applications
Synthesis and Biological Activity
Analgesic Activity : The compound has been explored as a precursor in the synthesis of substituted 1-benzofurans, which exhibited considerable analgesic activity. This research indicates the potential of benzofuran derivatives as pain relievers in medical applications (Rádl et al., 2000).
Antimicrobial and Cytotoxic Activity : Derivatives have shown significant antimicrobial and cytotoxic properties, suggesting their utility in developing new therapeutic agents against various bacterial infections and cancers (Noolvi et al., 2014).
Corrosion Inhibition : Research into amine derivatives has demonstrated their effectiveness as corrosion inhibitors for mild steel in acidic environments, showcasing the compound's potential in industrial applications to protect metals from corrosion (Boughoues et al., 2020).
Antitumor Agents : Specific derivatives have been investigated for their role in inhibiting tubulin polymerization, showing promising antitumor activity. This highlights the compound's relevance in cancer research and therapy development (Pieters et al., 1999).
Safety and Hazards
The compound has been labeled with the GHS05 and GHS07 pictograms, indicating that it is corrosive and harmful . The hazard statements include H302, H315, H318, and H335, suggesting that it is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation .
Future Directions
Benzofuran derivatives, such as “Methyl[(2-methyl-1-benzofuran-3-yl)methyl]amine hydrochloride”, have been the focus of research due to their wide range of biological and pharmacological applications . They have been used in the treatment of various diseases and have shown potential as antimicrobial agents . Therefore, future research could focus on exploring these properties further and developing new therapeutic agents based on this compound.
properties
IUPAC Name |
N-methyl-1-(2-methyl-1-benzofuran-3-yl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO.ClH/c1-8-10(7-12-2)9-5-3-4-6-11(9)13-8;/h3-6,12H,7H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XCTHWJULCQJTKW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=CC=CC=C2O1)CNC.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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